1,1,1-Trifluoro-4-methylpentan-2-amine

• IUPAC Name: 1,1,1-trifluoro-4-methylpentan-2-amine
• InChI: InChI=1S/C6H12F3N/c1-4(2)3-5(10)6(7,8)9/h4-5H,3,10H2,1-2H3
• InChI Key: GAIOQBNXIHMNHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(F)(F)F)N
• Molecular Formula: C6H12F3N
• DSSTOX Substance ID: DTXSID70608219
• Molecular Weight: 155.16 g/mol
• CAS RN: 686-91-9

Description

“1,1,1-Trifluoro-4-methylpentan-2-amine” is a chemical compound with the molecular formula C6H12F3N. It’s a type of amine that contains a trifluoro group, which consists of three fluorine atoms attached to a carbon atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a one-pot synthesis of trifluoromethyl amines and perfluoroalkyl amines with CF3SO2Na and RfSO2Na has been disclosed. This method has been successfully extended to the configuration of perfluoroalkyl amines.

Molecular Structure Analysis

The molecular weight of “1,1,1-Trifluoro-4-methylpentan-2-amine” is 155.16. The molecular structure consists of a carbon chain with a trifluoro group and an amine group.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• A novel method for synthesizing perfluorochemicals, including isomerically-pure branched F-alkanes, F-ethers, and F-tert-amines, was developed utilizing liquid-phase photofluorination with elemental fluorine. This method significantly improved the yields of these compounds compared to traditional fluorination methods (Scherer, Yamanouchi, & Onox, 1990).

Applications in Carbon Dioxide Absorption

• Research focused on the absorption of carbon dioxide using aqueous solutions of diamines, including 1,5-diamino-2-methylpentane (DAMP), has shown promising results. These solutions demonstrated significant CO2 loading and absorption capacities, suggesting potential applications in CO2 capture and environmental management technologies (Azhgan, Farsi, & Eslamloueyan, 2016).

Fluorination Reactions and Product Formation

• Investigations into the fluorination of hexafluoropropene oligomers revealed the formation of various perfluorinated compounds, including perfluoro(3-isopropyl-2-methylpentane) and perfluoro(3-ethyl-2,3-dimethylpentane). These findings contribute to the understanding of fluorination reaction mechanisms and the synthesis of complex perfluorinated structures (Halasz, Kluge, & Martini, 1973).

Enhanced CO2 Capture with Novel Amine Blends

• Bench-scale pilot plant investigations have revealed that novel amine solvent blends, including MDEA and 1,5-diamino-2-methylpentane (DA2MP), show superior CO2 capture efficiency compared to traditional blends. These blends offer cost-effective and energy-efficient alternatives for CO2 capture from industrial processes (Nwaoha, Tontiwachwuthikul, & Benamor, 2019).